4-{[(3-Thienylmethyl)amino]methyl}benzoic acid hydrochloride

• IUPAC Name: 4-[(thiophen-3-ylmethylamino)methyl]benzoic acid;hydrochloride
• InChI: InChI=1S/C13H13NO2S.ClH/c15-13(16)12-3-1-10(2-4-12)7-14-8-11-5-6-17-9-11;/h1-6,9,14H,7-8H2,(H,15,16);1H
• InChI Key: SLMOYJALWBBHCO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNCC2=CSC=C2)C(=O)O.Cl
• Molecular Formula: C13H14ClNO2S
• DSSTOX Substance ID: DTXSID70388165
• Molecular Weight: 283.77 g/mol
• CAS RN: 881441-17-4

Description

4-{[(3-Thienylmethyl)amino]methyl}benzoic acid hydrochloride, also known as TMB-4, is a chemical compound that has been extensively researched for its potential applications in the field of medicine. This compound belongs to the family of benzamides and has shown promising results in various scientific studies.

Mechanism of Action

The exact mechanism of action of 4-{[(3-Thienylmethyl)amino]methyl}benzoic acid hydrochloride is not fully understood. However, it is believed to exert its effects by modulating the activity of various signaling pathways in the body. This compound has been shown to inhibit the activity of the NF-κB pathway, which is involved in inflammation and immune response. It has also been shown to activate the PI3K/Akt pathway, which is involved in cell survival and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. This compound has also been shown to protect neurons from oxidative stress and apoptosis, which may be beneficial in the treatment of neurodegenerative diseases. Additionally, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-{[(3-Thienylmethyl)amino]methyl}benzoic acid hydrochloride in lab experiments is its high potency and specificity. This compound has been shown to have a low toxicity profile, making it a safe compound to use in various experiments. However, one limitation of this compound is its poor solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the research of 4-{[(3-Thienylmethyl)amino]methyl}benzoic acid hydrochloride. One possible direction is to investigate its potential use in the treatment of other diseases, such as autoimmune diseases and cardiovascular diseases. Another direction is to further elucidate its mechanism of action and identify potential targets for drug development. Additionally, future research could focus on improving the solubility of this compound to make it more suitable for use in various experiments.
Conclusion:
In conclusion, this compound is a promising compound that has shown potential applications in the treatment of various diseases. Its anti-inflammatory, neuroprotective, and anticancer properties make it an attractive candidate for further research. However, more studies are needed to fully understand its mechanism of action and identify its potential limitations. Overall, this compound has the potential to be a valuable tool for researchers in the field of medicine.

Synthesis Methods

The synthesis of 4-{[(3-Thienylmethyl)amino]methyl}benzoic acid hydrochloride involves the reaction of 3-thienylmethylamine with 4-carboxybenzaldehyde in the presence of a suitable catalyst. The resulting product is then treated with hydrochloric acid to obtain this compound hydrochloride. This synthesis method has been optimized to produce high yields of this compound with good purity.

Scientific Research Applications

4-{[(3-Thienylmethyl)amino]methyl}benzoic acid hydrochloride has been extensively studied for its potential applications in the treatment of various diseases. It has been shown to have anti-inflammatory, neuroprotective, and anticancer properties. This compound has also been investigated for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and multiple sclerosis.